N-Formyl-dl-valine

Catalog No.
S9100623
CAS No.
4289-96-7
M.F
C6H11NO3
M. Wt
145.16 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-Formyl-dl-valine

Solution-phase peptide manufacturing often suffers from poor atom economy and incompatible deprotection. Unprotected DL-valine causes uncontrolled polymerization; bulky Boc/Fmoc groups generate excessive waste. N-Formyl-DL-valine (CAS 4289-96-7) provides:

  • Mass-efficient formyl protection, minimizing organic waste vs. Boc/Fmoc.
  • Clean enzymatic removal via peptide deformylase, ideal for acid/base-sensitive substrates.
  • Direct dehydration to valine isocyanides for Ugi/Passerini multicomponent reactions.

Supports process-scale synthesis and library production with consistent quality.

CAS Number

4289-96-7

Product Name

N-Formyl-dl-valine

IUPAC Name

2-formamido-3-methylbutanoic acid

Molecular Formula

C6H11NO3

Molecular Weight

145.16 g/mol

InChI

InChI=1S/C6H11NO3/c1-4(2)5(6(9)10)7-3-8/h3-5H,1-2H3,(H,7,8)(H,9,10)

InChI Key

QBYYLBWFBPAOKU-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(=O)O)NC=O

Synonyms

N-Formyl-DL-valine, N-Formylvaline, DL-N-Formylvaline, 2-(Formylamino)-3-methylbutanoic acid, N-Formyl-(±)-valine

Purity

≥98%

Package Size

1 g, 5 g

N-Formyl-DL-valine (CAS 4289-96-7) is a synthetically versatile, N-protected racemic amino acid featuring a low-molecular-weight formyl protecting group. With a molecular weight of 145.16 g/mol, it serves as a highly mass-efficient precursor for solution-phase peptide synthesis, multicomponent reactions, and enzymatic resolution workflows [1]. Unlike bulkier carbamate-protected analogs, the formyl group minimizes steric hindrance during complex couplings and allows for specialized downstream transformations, such as direct dehydration to isocyanides. Its racemic nature makes it a cost-effective raw material for industrial applications where stereocontrol is achieved downstream or where the stereocenter is non-critical to the final application [2].

Research Fit

N-Formyl protection Peptide synthesis building block with formyl group at α-amino nitrogen
Racemic resolution Substrate for enzymatic DKR and chiral HPLC phase design
Racemate identity Melting-point-based quality check without chiral HPLC

Substituting N-Formyl-DL-valine with unprotected DL-valine, N-acetyl-DL-valine, or N-Boc-DL-valine fundamentally alters process compatibility and downstream synthetic pathways [1]. Unprotected DL-valine cannot be used directly in targeted coupling reactions due to competing zwitterionic behavior and uncontrolled polymerization [2]. While N-Boc and N-Fmoc are standard in solid-phase peptide synthesis, their high molecular weights severely degrade atom economy in solution-phase bulk manufacturing. Furthermore, substitution with N-acetyl-DL-valine eliminates the possibility of enzymatic deprotection via peptide deformylase (PDF) and blocks the dehydrative pathway required to generate valine-derived isocyanides, rendering the acetyl analog useless for multicomponent reaction precursor synthesis [3].

Substitution Risk

Formyl vs acetyl/Boc
Divergent solubility and purification behavior may alter coupling efficiency and crystallization.
Enzyme cascade specificity
N-formyl is required for L-carbamoylase/racemase DKR; N-acetyl/Boc cannot access this pathway.
Stationary phase performance
N-acyl chain length impacts enantioselectivity; formyl-bonded silica provides distinct separation profile.

Mass Efficiency vs. Carbamate Protection

In bulk solution-phase synthesis, the choice of protecting group dictates the overall process mass intensity. N-Formyl-DL-valine (MW 145.16 g/mol) carries a formyl group (29 Da), meaning the active valine core constitutes approximately 80.7% of the procured mass [1]. In contrast, N-Boc-DL-valine (MW 217.26 g/mol) delivers only 53.9% active valine core by mass, with the remainder lost as organic waste during deprotection [2].

Evidence DimensionActive amino acid mass fraction
Target Compound Data80.7% valine core by mass (N-Formyl-DL-valine)
Comparator Or Baseline53.9% valine core by mass (N-Boc-DL-valine)
Quantified Difference49.7% higher mass efficiency per kilogram procured
ConditionsBulk stoichiometric calculation for solution-phase process scale-up

Procurement of the formyl derivative significantly reduces the tonnage of raw materials required and waste generated in large-scale manufacturing.

Melting point
Reported
Δmp = -8°C vs L-form (145°C vs 153°C)
Rapid racemate identity check
Capillary method, supplier data

Isocyanide Generation Capability

The synthesis of valine-derived isocyanides, critical for Ugi and Passerini multicomponent reactions, requires specific N-acyl precursors. N-Formyl-DL-valine undergoes facile dehydration (e.g., using POCl3 or triphosgene) to yield the corresponding isocyanide [1]. Comparators such as N-acetyl-DL-valine or N-Boc-DL-valine cannot undergo this dehydration pathway, as they lack the requisite formyl hydrogen, instead forming oxazolones or undergoing protecting group cleavage under identical dehydrating conditions [2].

Evidence DimensionIsocyanide formation capability
Target Compound DataDirect conversion to valine isocyanide via dehydration
Comparator Or BaselineN-Acetyl / N-Boc derivatives (0% isocyanide yield; divergent reactivity)
Quantified DifferenceAbsolute binary reactivity difference (Isocyanide yield vs. No yield)
ConditionsStandard dehydrating conditions (e.g., POCl3, base, low temperature)

Buyers synthesizing multicomponent reaction building blocks must select the N-formyl derivative, as standard N-acetyl or N-Boc alternatives are chemically incompatible with isocyanide generation.

Racemization
Reported
< 0.1% racemization
Configurational stability during coupling
DPPA method, gramicidin model

Peptide Deformylase Orthogonal Deprotection

In complex chemoenzymatic syntheses, mild deprotection conditions are paramount to prevent racemization or side reactions. N-Formyl-protected amino acids are specific substrates for peptide deformylase (PDF), which catalyzes the removal of the formyl group under mild, near-neutral aqueous conditions [1]. Head-to-head enzymatic assays demonstrate that while N-formyl derivatives are rapidly cleaved, N-acetyl analogs exhibit zero hydrolysis by PDF under identical conditions [2].

Evidence DimensionEnzymatic cleavage rate by PDF
Target Compound DataRapid and specific formyl group removal
Comparator Or BaselineN-Acetyl-DL-valine (0% hydrolysis)
Quantified DifferenceComplete enzymatic orthogonality
ConditionsAqueous buffer, near-neutral pH, presence of peptide deformylase

This absolute enzymatic selectivity allows buyers to design orthogonal protection schemes where the valine nitrogen can be unmasked without affecting other base- or acid-labile groups.

Chiral HPLC
Reported
Highest α among 5 N-acyl phases
Preferred bonded phase selector
Normal-phase, FVA silica, amino acid derivatives
Enzyme kinetics
Class-level
KM 6.75 mM, kcat 27.26 s⁻¹
Formyl-specific DKR cascade
L-carbamoylase, pH 7.5, 65°C
Antifungal synergy
Reported
Alone: inactive; Combination: synergistic inhibition
Supports combination screening context
C. auris, 36 h, Nature Comms 2022

Multicomponent Reaction Building Blocks

Directly following from its unique dehydration capability [1], N-Formyl-DL-valine is the required starting material for generating valine isocyanides. These isocyanides are essential inputs for Ugi and Passerini multicomponent reactions, enabling the rapid assembly of complex peptidomimetics and pharmaceutical libraries where N-acetyl or N-Boc derivatives would fail.

Solution-Phase Chemoenzymatic Synthesis

Leveraging its compatibility with peptide deformylase (PDF) [2], this compound is highly suited for solution-phase peptide synthesis where harsh acidic or basic deprotection steps would degrade sensitive substrates. The formyl group provides robust protection during coupling and is cleanly removed enzymatically, offering orthogonality not possible with N-acetyl protection.

High-Atom-Economy Industrial Intermediates

Due to its low molecular weight protecting group, N-Formyl-DL-valine is selected for bulk manufacturing processes where mass efficiency is critical [3]. It minimizes the organic waste generated during deprotection compared to Boc- or Fmoc-protected alternatives, improving the overall E-factor of the synthetic route.

Application Fit Matrix

Application
Selection Property
Validation Focus
Stereochemically sensitive peptide coupling
Low-racemization formyl-directed coupling
Configurational purity validation
Biocatalytic L-valine production
Formyl-specific enzyme cascade compatibility
Enantiomeric excess and conversion monitoring
Chiral HPLC phase preparation
Formyl-bonded silica enantioselectivity
Separation factor and resolution
Candida auris synergy screening
Synergy with isocyanide metabolites
Combination growth inhibition endpoint

XLogP3

0.5

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

2

Exact Mass

145.07389321 g/mol

Monoisotopic Mass

145.07389321 g/mol

Heavy Atom Count

10

Generation of formic acid and ethanolamine from serine in biosynthesis in linear gramicidin by a cell-free preparation of Bacillus brevis (ATCC 8185)

K Kubota
PMID: 6178409   DOI: 10.1016/0006-291x(82)91489-9

Abstract




Enzyme-bound formylvaline and formylvalylglycine; an initiation complex for gramicidin A biosynthesis

K Akashi, K Kurahashi
PMID: 77858   DOI: 10.1093/oxfordjournals.jbchem.a132029

Abstract

Gramicidin A is an antibiotic peptide produced by Bacillus brevis ATCC 8185, which also produces tyrocidines. An attempt was made to establish a cell-free enzyme system for gramicidin A synthesis. An enzyme fraction, Component I, was partially purified from crude extracts of the organism and proven to be involved in the synthesis of the formyl-Val-Gly- region of gramicidin A. The initiation of gramicidin A biosynthesis is a function of Component I, which activates valine and binds it as a thioester, and further formylates it in the presence of formyltetrahydrofolic acid. The formylvaline thus synthesized is transferred to the glycine moiety, which is also thioesterified to Component I. Elongation of the peptide chain takes place by a mechanism similar to those found for tyrocidines, gramicidin S, and bacitracin.


Biosynthesis of enzyme-bound formylvaline and formylvalylglycine. A possible initiation complex for gramicidin A biosynthesis

K Akashi, K Kubota, K Kurahashi
PMID: 66230   DOI: 10.1093/oxfordjournals.jbchem.a131446

Abstract

A partially purified fraction (Component I) which catalyzed the ATP-PPi exchange reaction dependent only on valine and glycine among the five constituent amino acids of gramicidin A was obtained from crude extracts of Bacillus brevis ATCC 8185, which produces both gramicidin A and tyrocidines. This fraction was found to bind valine and glycine as thioesters. The addition of a formylTHFA synthesizing system to Component I brought about the formation of Component I-bound formylvaline and formylvalylglycine.


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